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Comprehensive Technical Guide: Properties, Reactivity, and Applications of CAS 16552-67-3
(5-Bromo-3-methylisoquinoline)

Abstract

5-Bromo-3-methylisoquinoline (CAS 16552-67-3) is a highly versatile halogenated
heterocyclic building block. Characterized by its regioselective reactivity, this compound serves
as a critical intermediate in modern drug discovery, acting as the foundational scaffold for
synthesizing potent inhibitors targeting neurodegeneration (SARM1) and oncology (HSP90).
This whitepaper provides an in-depth analysis of its physicochemical properties, mechanistic
causality in synthetic workflows, and validated experimental protocols.

Physicochemical Profiling & Structural Causality

The utility of 5-Bromo-3-methylisoquinoline stems directly from its electronic and steric
architecture. The electron-withdrawing nature of the fused pyridine ring lowers the lowest
unoccupied molecular orbital (LUMO) energy of the C5-Br bond, highly activating it toward
oxidative addition by transition metals (e.g., Palladium). Simultaneously, the C3-methyl group
provides localized steric shielding to the nitrogen atom, minimizing unwanted coordination or N-
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oxidation side reactions during complex cross-coupling cycles without hindering access to the
C5 position.

Table 1: Physicochemical Properties of CAS 16552-67-3

Property Value

Chemical Name 5-Bromo-3-methylisoquinoline
CAS Number 16552-67-3[1]

Molecular Formula C10H8BrN[1]

Molecular Weight 222.08 g/mol [1]

Appearance Pale-yellow to yellow-brown solid[2]
Melting Point 40-42 °C

N Sealed in dry, room temperature or
Storage Conditions )
refrigerated[2]

| SMILES | CC1=CC2=C(C=N1)C=CC=C2Br{1] |

Strategic Applications in Medicinal Chemistry
Neurodegeneration: SARM1 NADase Inhibition

Sterile alpha and TIR motif-containing 1 (SARML) is a critical executioner of axonal
degeneration. Following nerve injury or mitochondrial stress, SARM1's NADase activity rapidly
depletes cellular NAD+, leading to metabolic collapse[3]. Derivatives of 5-Bromo-3-
methylisoquinoline have emerged as breakthrough therapeutics in this space. For instance,
the derivative DSRM-3716 is a potent, reversible inhibitor of SARM1 with an IC50 of 75 nM.

Mechanistically, these isoquinoline inhibitors do not merely block the active site; they undergo a
base-exchange reaction with the nicotinamide moiety of NAD+ to form a new adduct (1AD),
which acts as the bona fide orthosteric inhibitor[3]. This recapitulates the protective Sarm1-/-
phenotype, allowing the recovery of a metastable pool of axons fated to degenerate[4].

Oncology: HSP90 Chaperone Inhibition

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bldpharm.com/products/16552-67-3.html
https://www.bldpharm.com/products/16552-67-3.html
https://www.bldpharm.com/products/16552-67-3.html
https://www.sigmaaldrich.com/BG/en/product/aifchemanxtalpicompany/xpih9bcf95d4?context=bbe
https://www.sigmaaldrich.com/BG/en/product/aifchemanxtalpicompany/xpih9bcf95d4?context=bbe
https://www.bldpharm.com/products/16552-67-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9188649/
https://www.benchchem.com/product/b2720222/docs?utm_src=pdf-body#cas-number-16552-67-3-properties
https://www.benchchem.com/product/b2720222/docs?utm_src=pdf-body#cas-number-16552-67-3-properties
https://pmc.ncbi.nlm.nih.gov/articles/PMC9188649/
https://www.researchgate.net/publication/348368793_Small_Molecule_SARM1_Inhibitors_Recapitulate_the_SARM1--_Phenotype_and_Allow_Recovery_of_a_Metastable_Pool_of_Axons_Fated_to_Degenerate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2720222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Heat shock protein 90 (HSP9O0) stabilizes client proteins essential for tumor survival and
proliferation. Inhibiting HSP90 leads to the degradation of these oncogenic proteins, inducing
apoptosis[5]. The 5-bromo-3-methylisoquinoline core is heavily utilized in the synthesis of
bicyclic HSP90 inhibitors. By functionalizing the C5 position, medicinal chemists can generate
compounds that selectively bind the ATP-binding pocket of cytosolic HSP90, demonstrating
broad and effective anticancer activity[6].

Table 2: Key Biological Targets & Quantitative Metrics for Derivatives

L Key :
. Derivative L Mechanism of
Target Enzyme Disease Area Quantitative )
Example . Action
Metric
Base-
exchange with
SARM1 Neuropathy DSRM-3716 IC50 =75 nM

NAD+ to form
1AD adduct[3]

| HSP90 | Oncology | Bicyclic Isoquinolines | Broad cell growth inhibition | Client protein
destabilization & degradation[5] |
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Figure 1: Mechanism of SARM1 inhibition by isoquinoline derivatives preventing axonal
degeneration.
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1. Reagent Assembly

5-Bromo-3-methylisoquinoline (1 eq)
Arylboronic Acid (1.2 eq)

2. Catalyst & Base
Pd(dppf)CI2 (0.05 eq)
K2CO3 (2.0 eq) in Dioxane/H20 (4:1)

3. Deoxygenation
Argon sparging (15 min)
Prevents Pd(0) oxidation

4. Thermal Activation
Heat at 90°C (4-8h)
Monitor via LC-MS (m/z 222 disappearance)

5. Workup & Extraction
H20 quench, EtOAc extraction
Brine wash, Na2S04 drying

6. Purification
Silica Gel Chromatography
(Hexanes/EtOAc gradient)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the Pd-catalyzed Suzuki-Miyaura cross-coupling at the C5

position.

Synthetic Utility & Validated Protocols
Mechanistic Rationale for C5 Functionalization

To build complex therapeutic agents, the C5-bromine must be substituted via cross-coupling.
We utilize the Suzuki-Miyaura Cross-Coupling reaction.
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o Catalyst Choice: Pd(dppf)Cl: is selected because the large bite angle of the bidentate dppf
ligand accelerates the reductive elimination step, which is typically rate-limiting when
coupling sterically demanding aryl groups to the isoquinoline core.

e Solvent System: A 1,4-Dioxane/Hz20 (4:1) mixture is critical. The organic phase solubilizes
the isoquinoline, while the aqueous phase dissolves the K2COs base, generating the highly
nucleophilic arylboronate intermediate required for rapid transmetalation.

Self-Validating Protocol: Suzuki-Miyaura Cross-Coupling

e Assembly: In a Schlenk flask, combine 5-Bromo-3-methylisoquinoline (1.0 equiv), the
desired arylboronic acid (1.2 equiv), K2COs (2.0 equiv), and Pd(dppf)Clz (0.05 equiv).

e Solvent Addition: Add a pre-mixed solution of 1,4-Dioxane and deionized H20 (4:1 ratio, 10
mL per mmol of substrate).

o Deoxygenation (Critical Step): Sparge the mixture with Argon for 15 minutes. Causality:
Oxygen insertion into the Pd(0) species forms an inactive peroxo-palladium(ll) complex,
halting the catalytic cycle.

e Thermal Activation: Seal the flask and heat to 90 °C for 4—8 hours.

» Validation Checkpoint 1 (Reaction Progress): Analyze an aliquot via LC-MS. The reaction is
complete when the starting material peak at m/z 222 [M+H]* completely disappears. If
unreacted bromide persists after 6 hours, verify the pH of the aqueous layer (must be >9) to
ensure active transmetalation; if basic, spike with an additional 0.02 equiv of Pd catalyst.

o Workup: Cool to room temperature, dilute with EtOAc, and wash with water and brine. Dry
the organic layer over anhydrous Na2SOa.

 Validation Checkpoint 2 (Product Integrity): Following silica gel purification, tH-NMR must
confirm the disappearance of the characteristic C5-H resonance and the retention of the C3-
methyl singlet at ~2.7 ppm, confirming regioselective coupling without degradation of the
core scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 16552-67-3|5-Bromo-3-methylisoquinoline|BLD Pharm [bldpharm.com]

2. 5-Bromo-3-methylisoquinoline | 16552-67-3 [sigmaaldrich.com]

3. Structural basis of SARML1 activation, substrate recognition and inhibition by small
molecules - PMC [pmc.ncbi.nim.nih.gov]

e 4. researchgate.net [researchgate.net]

Google Patents [patents.google.com]

¢ To cite this document: BenchChem. [CAS number 16552-67-3 properties]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2720222/docs#cas-number-16552-67-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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